Cas no 782504-69-2 (4-(5-Fluoro-2-methyl-benzyl)-piperidine)

• Product Name: 4-(5-Fluoro-2-methyl-benzyl)-piperidine
• CAS No: 782504-69-2
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• MDL: MFCD05863585
• CID: 554047
• PubChem ID: 11401508
• Update Time: 2025-06-13

4-(5-Fluoro-2-methyl-benzyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(5-fluoro-2-methylphenyl)methyl]-
• 4-(5-FLUORO-2-METHYL-BENZYL)-PIPERIDINE
• Piperidine, 4-[(5-fluoro-2-methylphenyl)methyl]- (9CI)
• 4-(5-Fluoro-2-methylbenzyl)piperidine
• LogP
• 4-[(5-fluoro-2-methylphenyl)methyl]piperidine
• DTXSID20464726
• AKOS012084350
• CS-0281748
• MFCD05863585
• AB22568
• EN300-1858655
• 782504-69-2
• 4-(5-Fluoro-2-methyl-benzyl)-piperidine

• MDL： MFCD05863585
• Inchi： 1S/C13H18FN/c1-10-2-3-13(14)9-12(10)8-11-4-6-15-7-5-11/h2-3,9,11,15H,4-8H2,1H3
• InChI Key： QHUURGRXVHHZCF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CC1CCNCC1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 299.4±30.0 °C at 760 mmHg
• Flash Point: 134.9±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(5-Fluoro-2-methyl-benzyl)-piperidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(5-Fluoro-2-methyl-benzyl)-piperidine

Introduction to 4-(5-Fluoro-2-methyl-benzyl)-piperidine (CAS No. 782504-69-2) in Modern Chemical and Pharmaceutical Research

4-(5-Fluoro-2-methyl-benzyl)-piperidine, identified by the chemical abstracts service number 782504-69-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, a heterocyclic amine known for its broad utility in medicinal chemistry due to its structural flexibility and ability to modulate biological targets effectively. The presence of a fluoro-substituent at the 5-position of the benzyl group and a methyl-group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The synthesis and application of 4-(5-Fluoro-2-methyl-benzyl)-piperidine have garnered considerable attention in recent years, particularly in the development of central nervous system (CNS) therapeutics. The fluoro-substituent, in particular, is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This feature has been extensively leveraged in the design of small-molecule inhibitors targeting neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 4-(5-Fluoro-2-methyl-benzyl)-piperidine as a lead compound for pharmacological intervention. Studies indicate that derivatives of this scaffold exhibit promising activity against serotonin reuptake transporters (SERTs), which are pivotal in the regulation of mood and behavior. The methyl-group at the 2-position of the benzyl moiety further contributes to the compound's pharmacophoric features, influencing its interaction with biological targets and contributing to its overall efficacy.

In parallel, research has also highlighted the potential of 4-(5-Fluoro-2-methyl-benzyl)-piperidine in addressing inflammatory and autoimmune conditions. Preclinical studies have demonstrated that certain analogs derived from this compound can modulate immune responses by interacting with key signaling pathways involved in inflammation. The fluoro-substituent, once again, plays a crucial role in fine-tuning these interactions, thereby enhancing therapeutic outcomes. These findings underscore the versatility of 4-(5-Fluoro-2-methyl-benzyl)-piperidine as a chemical entity with broad therapeutic implications.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the exploration of 4-(5-Fluoro-2-methyl-benzyl)-piperidine. Predictive models have been developed to identify structural modifications that could optimize its pharmacological properties, including solubility, bioavailability, and target specificity. These computational approaches have not only streamlined the design process but also provided insights into the molecular mechanisms underlying its biological activity. Such innovations are critical in advancing towards more personalized medicine strategies.

Moreover, green chemistry principles have been increasingly applied to the synthesis of 4-(5-Fluoro-2-methyl-benzyl)-piperidine, emphasizing sustainable methodologies that minimize environmental impact. Recent reports highlight the use of catalytic processes and solvent-free reactions to enhance yield and purity while reducing waste generation. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices.

The role of 4-(5-Fluoro-2-methyl-benzyl)-piperidine in academic research continues to expand, with numerous laboratories investigating its potential applications across diverse therapeutic areas. Collaborative efforts between industry and academia have led to innovative formulations and delivery systems tailored to maximize its therapeutic efficacy. As our understanding of complex biological systems evolves, so too does our capacity to harness compounds like 4-(5-Fluoro-2-methyl-benzyl)-piperidine for treating challenging medical conditions.

In conclusion, 4-(5-Fluoro-2-methyl-benzyl)-piperidine (CAS No. 782504-69-2) represents a cornerstone in modern pharmaceutical research, embodying the intersection of innovative chemistry and therapeutic innovation. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational drug design, position it as a promising candidate for future medical breakthroughs. As research progresses, we can anticipate even greater insights into its potential applications across multiple disease states.